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Compound of Interest

Compound Name: Sco-peg3-NH2

Cat. No.: B12376608

f Get Quote

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and regulatory
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of Sco-
peg3-NH2, a cleavable antibody-drug conjugate (ADC) linker. Adherence to these protocols is
essential for maintaining a safe research environment.

Chemical and Physical Properties

A comprehensive understanding of a substance's properties is the foundation of its safe
handling and disposal. While a specific Safety Data Sheet (SDS) for Sco-peg3-NH2 is not
readily available, data from suppliers and analogous compounds provide the following

information.
Property Value Reference
Molecular Formula C17H30N205 [1]
Molecular Weight 342.44 g/mol [2]
CAS Number 2141976-29-4 [1]12]
Appearance Solid
Store at -20°C in a dry, cool,
Storage [1]
and dark place.
Cleavable ADC linker for
Primary Use ) )
copper-free click chemistry.
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Based on the Safety Data Sheet for the closely related compound SCO-PEG3-NHS, Sco-
peg3-NH2 is not expected to be classified as a hazardous substance. However, it is crucial to
handle all laboratory chemicals with appropriate care and to follow established safety protocols.

Core Disposal Protocol: A Step-by-Step Approach

The following procedures outline the recommended steps for the safe disposal of Sco-peg3-
NH2 in various forms.

Disposal of Unused or Waste Sco-peg3-NH2 (Solid)

For the disposal of solid Sco-peg3-NH2, whether it is expired, surplus, or contaminated:

e Personal Protective Equipment (PPE): Before handling the chemical, ensure you are
wearing appropriate PPE, including safety goggles with side shields, chemical-resistant
gloves, and a lab coat.

o Containerization: Place the solid Sco-peg3-NH2 into a clearly labeled, sealed container. The
label should include the chemical name ("Sco-peg3-NH2"), the amount, and the date of
disposal.

o Waste Stream: Dispose of the container in the designated non-hazardous solid chemical
waste stream provided by your institution's Environmental Health and Safety (EHS)
department. Do not mix with other waste types unless explicitly permitted by your institution's
guidelines.

Documentation: Record the disposal in your laboratory's chemical inventory and waste logs.

Disposal of Sco-peg3-NH2 in Solution

For solutions containing Sco-peg3-NH2:
o Personal Protective Equipment (PPE): Wear appropriate PPE as described above.

o Waste Collection: Collect the solution in a designated, sealed, and clearly labeled waste
container. The label should detail all components of the solution and their approximate
concentrations.
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e Segregation: Do not mix the Sco-peg3-NH2 solution with other chemical waste streams
unless you have confirmed their compatibility.

» Disposal Route: Dispose of the container through your institution's chemical waste
management program.

Disposal of Contaminated Materials

Any materials that have come into contact with Sco-peg3-NH2, such as pipette tips, weighing
paper, or absorbent pads from a spill, should be considered contaminated.

» Collection: Place all contaminated solid materials into a designated, sealed waste bag or
container.

o Labeling: Clearly label the container as "Solid Waste Contaminated with Sco-peg3-NH2."

o Disposal: Dispose of the container according to your institution's procedures for chemically
contaminated solid waste.

Decontamination of Empty Containers

Containers that previously held Sco-peg3-NH2 must be properly decontaminated before
disposal or reuse.

 Triple Rinsing: Rinse the empty container three times with a suitable solvent in which Sco-
peg3-NH2 is soluble (e.g., ethanol or isopropanol).

» Rinsate Collection: Collect all rinsate and dispose of it as chemical waste, following the
procedure for solutions.

o Final Disposal: After triple rinsing, the container can typically be disposed of as regular
laboratory glass or plastic waste. Be sure to deface or remove the original label.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Sco-
peg3-NH2.
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Start: Sco-peg3-NH2 Disposal
Assess the Form of the Waste

Contaminated Empty
Materials Container

Solid Solution

Solid Sco-peg3-NH2 Sco-peg3-NH2 in Solution Contaminated Materials Empty Container
Wear Appropriate PPE Wear Appropriate PPE Wear Appropriate PPE Triple Rinse with Suitable Solvent
Place in Labeled, Sealed Container Collect in Labeled, Sealed Waste Container Place in Labeled, Sealed Waste Bag/Container Collect Rinsate as Chemical Waste

Dispose in Non-Hazardous Solid Chemical Waste il Dispose via Institutional Chemical Waste Program Dispose as Chemically Contaminated Solid Waste il Dispose of Decontaminated Container as Regular Lab Waste

End of Disposal Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures for Sco-peg3-NH2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376608#sco-peg3-nh2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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